Cas no 2228374-08-9 (5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 2228374-08-9
• MF: C₉H₆F₂N₂O₄
• MW: 244.151749134064
• CID: 6378976
• PubChem ID: 165795457
• Update Time: 2025-05-21

5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one
• EN300-1787005
• 2228374-08-9

• Inchi： 1S/C9H6F2N2O4/c10-5-2-7(13(15)16)6(11)1-4(5)8-3-12-9(14)17-8/h1-2,8H,3H2,(H,12,14)
• InChI Key： HWGUMPDMRODFDM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1CNC(=O)O1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.02956300g/mol
• Monoisotopic Mass: 244.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(2,5-Difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2228374-08-9)

The compound 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2228374-08-9) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazolidin-2-one core and a difluoro-nitrophenyl substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of 1,3-oxazolidin-2-one derivatives in drug discovery?" and "How do fluorine substitutions enhance molecular stability?"

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of two fluorine atoms and a nitro group in 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one suggests potential applications in medicinal chemistry, particularly in designing enzyme inhibitors or antimicrobial agents. Researchers often search for "synthesis methods for nitrophenyl-oxazolidinone derivatives" or "bioactivity of fluorinated heterocycles," highlighting the compound's relevance in cutting-edge studies.

The 1,3-oxazolidin-2-one scaffold is renowned for its versatility, appearing in antibacterial drugs (e.g., linezolid analogs) and catalytic intermediates. This compound's nitrophenyl moiety further expands its utility, enabling participation in nucleophilic aromatic substitution reactions—a hot topic in green chemistry. Searches like "green synthesis of nitrophenyl derivatives" or "oxazolidinone-based catalysts" reflect growing interest in sustainable methodologies, aligning with this molecule's synthetic adaptability.

From a structural-activity relationship perspective, the difluoro and nitro groups may influence electronic properties, affecting binding affinity in target interactions. Such features are critical for drug design, answering queries like "How do electron-withdrawing groups impact drug-receptor binding?" Analytical techniques like NMR and HPLC are essential for characterizing this compound, as users frequently inquire about "analytical protocols for complex heterocycles."

In summary, 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2228374-08-9) represents a promising candidate for interdisciplinary research, bridging pharmaceutical innovation and synthetic chemistry. Its alignment with trends like fluorine chemistry and sustainable synthesis ensures continued relevance in scientific discourse and industrial applications.